Cas no 61977-07-9 (Pentasiloxane,1,9-diethoxy-5-[(3-ethoxy-1,1,3,3-tetramethyldisiloxanyl)oxy]-1,1,3,3,5,7,7,9,9-nonamethyl-)

• Product Name: Pentasiloxane,1,9-diethoxy-5-[(3-ethoxy-1,1,3,3-tetramethyldisiloxanyl)oxy]-1,1,3,3,5,7,7,9,9-nonamethyl-
• CAS No: 61977-07-9
• MF: C₁₉H₅₄O₉Si₇
• MW: 623.225173473358
• CID: 461869
• Update Time: 2024-01-30

Pentasiloxane,1,9-diethoxy-5-[(3-ethoxy-1,1,3,3-tetramethyldisiloxanyl)oxy]-1,1,3,3,5,7,7,9,9-nonamethyl- Chemical and Physical Properties

Names and Identifiers

• Pentasiloxane,1,9-diethoxy-5-[(3-ethoxy-1,1,3,3-tetramethyldisiloxanyl)oxy]-1,1,3,3,5,7,7,9,9-nonamethyl-
• Pentasiloxane, 1,11-diethyl-2,2,4,4,6,8,8,10,10-nonamethyl-6-[(1,1,3,3-tetramethyl-2,4-dioxa-1,3-disilahex-1-yl)oxy]-

• Inchi： 1S/C19H54O9Si7/c1-17-20-29(4,5)23-32(10,11)26-35(16,27-33(12,13)24-30(6,7)21-18-2)28-34(14,15)25-31(8,9)22-19-3/h17-19H2,1-16H3
• InChI Key： JGIMHSZJEGZKDY-UHFFFAOYSA-N
• SMILES： [Si](C)(O[Si](C)(C)O[Si](C)(C)OCC)(O[Si](C)(C)O[Si](C)(C)OCC)O[Si](C)(C)O[Si](C)(C)OCC

Computed Properties

• Exact Mass: 622.21522

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 422.5±28.0 °C(Predicted)
• PSA: 83.07